Cas no 3517-33-7 (Pregn-5-en-20-one,3,17,21-tris(acetyloxy)-, (3b)- (9CI))

• Product Name: Pregn-5-en-20-one,3,17,21-tris(acetyloxy)-, (3b)- (9CI)
• CAS No: 3517-33-7
• MF: C₂₇H₃₈O₇
• MW: 474.58642911911
• CID: 309528
• PubChem ID: 107401
• Update Time: 2025-04-19

Pregn-5-en-20-one,3,17,21-tris(acetyloxy)-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,17,21-tris(acetyloxy)-, (3b)- (9CI)
• (3beta)-20-oxopregn-5-ene-3,17,21-triyl triacetate
• 3beta,17,21-Trihydroxypregn-5-en-20-one 3,17,21-tri(acetate)
• EINECS 222-523-5
• DTXSID20956611
• NS00048626
• 20-oxopregn-5-ene-3,17,21-triyl triacetate
• 3517-33-7

• Inchi： 1S/C27H38O7/c1-16(28)32-15-24(31)27(34-18(3)30)13-10-23-21-7-6-19-14-20(33-17(2)29)8-11-25(19,4)22(21)9-12-26(23,27)5/h6,20-23H,7-15H2,1-5H3/t20-,21+,22-,23-,25-,26-,27-/m0/s1
• InChI Key： RHVLWSXKCVDNIJ-YOEZIVMMSA-N
• SMILES： O(C(C)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)OC(C)=O

Computed Properties

• Exact Mass: 474.26184
• Monoisotopic Mass: 474.26175355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 95.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters